Chromoxane Cyanine R

• Molecular Formula: C23H15Na3O9S
• Molecular Weight: 536.4 g/mol
• InChI: InChI=1S/C23H18O9S.3Na/c1-11-7-13(9-16(20(11)24)22(26)27)19(15-5-3-4-6-18(15)33(30,31)32)14-8-12(2)21(25)17(10-14)23(28)29;;;/h3-10,24H,1-2H3,(H,26,27)(H,28,29)(H,30,31,32);;;/q;3*+1/p-3
• InChIKey: FFUMCSDSJNSMQH-UHFFFAOYSA-K

Chromoxane Cyanine R Procurement Guide

Chromoxane Cyanine R (CAS 3564-18-9; C.I. 43820, Mordant Blue 3), also designated Eriochrome Cyanine R and Solochrome Cyanine R, is a synthetic anionic sulphonaphthalene mordant dye with molecular formula C₂₃H₁₅Na₃O₉S and molecular weight 536.39 g·mol⁻¹ [1]. First introduced as a biological stain in 1957, it forms intensely colored complexes with transition metal ions—most notably ferric iron—enabling its dual application as both a nuclear stain substitute for hematoxylin in H&E procedures and a myelin stain substitute for Luxol Fast Blue MBS [2]. The compound also functions as a metallochromic indicator for aluminum and fluoride detection in analytical chemistry [3]. Commercial dyestuff typically contains a little less than 50% by weight of the monosodium salt of the dye, mixed with crystalline and amorphous fillers, a characteristic that directly impacts procurement decisions requiring certified dye content [4].

✓

BSC-certified synthetic dye with defined dye content (40–52% as color acid) for lot-to-lot reproducibility.

✓

Dual-mode histology probe: nuclear stain (H&E) and myelin stain (Luxol Fast Blue substitute) from one iron complex solution.

✓

Analytical chemistry: metallochromic indicator for Al³⁺ detection with wide photometric range.

• [1] ChEBI. Chromoxane cyanin R (CHEBI:87376). European Bioinformatics Institute. Last modified 2015-08-07. View Source
• [2] Fagan C, Kiernan JA. Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Biotech Histochem. 2020;95(5):396-402. doi:10.1080/10520295.2020.1748229. View Source
• [3] Honeywell Research Chemicals. Eriochrome Cyanine R S, Synonym: Chromoxane Cyanine R. CAS 3564-18-9. View Source
• [4] Kiernan JA. Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes. J Microsc. 1984;134(Pt 1):13-23. doi:10.1111/j.1365-2818.1984.tb00500.x. View Source

Why Generic Substitution of Chromoxane Cyanine R Fails

In-class mordant dyes and hematoxylin substitutes are not interchangeable with Chromoxane Cyanine R because their iron complexes differ fundamentally in charge, binding mechanism, and pH-dependent speciation. The iron–eriochrome cyanine R (Fe-ECR) complex is anionic and produces selective nuclear staining analogous to acidic hemalum solutions, binding via non-ionic interactions to arginine-rich nucleoproteins and myelin phospholipid bases rather than nucleic acids or polyanions [1]. In contrast, the iron–celestine blue complex is cationic and binds to nucleic acids and other polyanions, producing a different staining selectivity profile for cartilage matrix and mast cell granules [2]. The iron–gallein complex can replace iron-hematoxylin for nuclei, myelin, and protozoa but belongs to a different chemical class (hydroxyxanthene, C.I. 45445) and exhibits different solubility and complexation stoichiometry [3]. Furthermore, the dye content of commercial Chromoxane Cyanine R powder is inherently variable at <50% by weight, meaning that uncertified generic material cannot guarantee reproducible staining performance without batch-specific validation [4]. These differences mandate compound-specific, specification-driven procurement rather than functional class substitution.

Charge & binding mismatch

Fe-Celestine Blue is cationic and binds polyanions; Fe-ECR is anionic with non-ionic nucleoprotein binding — staining selectivity may not transfer.

Certification absent

Fe-Gallein (C.I. 45445) lacks BSC certification and defined dye content; batch consistency cannot be assumed.

Dye content variability

Non-certified commercial powder contains

• [1] Kiernan JA. Chromoxane cyanine R. II. Staining of animal tissues by the dye and its iron complexes. J Microsc. 1984;134(Pt 1):25-39. doi:10.1111/j.1365-2818.1984.tb00501.x. View Source
• [2] Dapson R, Horobin RW, Kiernan J. Hematoxylin shortages: their causes and duration, and other dyes that can replace hemalum in routine hematoxylin and eosin staining. Biotech Histochem. 2010;85(1):55-63. doi:10.3109/10520290903048400. View Source
• [3] Dapson R, Horobin RW, Kiernan J. Hematoxylin shortages: their causes and duration, and other dyes that can replace hemalum in routine hematoxylin and eosin staining. Biotech Histochem. 2010;85(1):55-63. View Source
• [4] Kiernan JA. Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes. J Microsc. 1984;134(Pt 1):13-23. View Source

Chromoxane Cyanine R: Differentiation Evidence

Fe-ECR Solution Stability vs Hematoxylin

The iron–eriochrome cyanine R staining solution (Solution A: 1.0 g dye, 2.5 mL 5.6% FeCl₃, 2.5 mL conc. H₂SO₄, water to 500 mL, pH 1.5) can be kept and used repeatedly for at least 8 years without loss of staining performance [1]. This was documented in a protocol by Kiernan (citing Page, 1965) and confirmed in CSHL protocols where the solution remained functional after 8 years of repeated reuse [2]. In quantitative comparison, commercial hematoxylin working solutions exhibit substantially shorter shelf lives: Delafield's hematoxylin is specified at 24 months , Gill 1 formulation at 18 months [3], and many hematoxylin solutions degrade within 6–12 months once prepared . The Fe-ECR solution thus provides a minimum 4-fold improvement in usable lifetime, and potentially up to 16-fold when compared with the shortest-lived hematoxylin working solutions.

Solution Stability

Reported

≥8 years reusable vs. 6–24 months for hematoxylin (≥4× longer lifetime).

May reduce reagent replacement frequency and revalidation burden.

Fe-ECR Solution A, pH 1.5; hematoxylin shelf-life from manufacturer specs.

Evidence Dimension	Working solution functional stability (shelf life under room temperature storage with repeated reuse)
Target Compound Data	≥8 years of repeated reuse without performance loss (Fe-ECR Solution A, pH 1.5, room temperature)
Comparator Or Baseline	Hematoxylin working solutions: Delafield's 24 months; Gill 1 formulation 18 months; generic hematoxylin stains typically 6–12 months
Quantified Difference	≥4× longer functional lifetime (8 years vs ≤24 months); up to 16× vs 6-month hematoxylin solutions
Conditions	Fe-ECR Solution A: 1.0 g eriochrome cyanine R, 2.5 mL 5.6% w/v FeCl₃·6H₂O, 2.5 mL conc. H₂SO₄, water to 500 mL, pH 1.5, room temperature, repeatedly reused. Hematoxylin comparator data from manufacturer specifications (SRL Chem, Ricca Chemical, Sigma-Aldrich).

Why This Matters

For procurement, a staining solution with ≥8-year functional stability reduces reagent replacement frequency, minimizes lot-to-lot revalidation burden, and lowers per-slide consumable costs in high-throughput histology laboratories.

• [1] Kiernan JA. [Histonet] Solochrome Cyanine R. University of Western Ontario. 2004 Oct 1. (Citing Kiernan 1984 and Page 1965; stating solution can be kept and used repeatedly for at least 8 years.) View Source
• [2] Cold Spring Harbor Protocols. Staining solution A (Eriochrome Cyanine R). 2008. (Stating the solution can be kept and used repeatedly for at least 8 yr.) View Source
• [3] Ricca Chemical Company. Hematoxylin Stain Solution, Gill 1 Formulation. Shelf Life: 18 months. Cole-Parmer. View Source

BSC Certification for Batch Reproducibility

The Biological Stain Commission (BSC) will certify batches of eriochrome cyanine R that meet explicit quantitative criteria, including a dye content not less than 40% and not greater than 52% (calculated as the color acid; equivalent to 46–59% of the trisodium salt), satisfactory UV/visible spectra at pH 4 and pH 12–13, and satisfactory performance in three standardized staining methods: regressive for nuclei, progressive for nuclei, and regressive for myelin [1]. This certification addresses the known variability of commercial dyestuff, which typically contains a little less than 50% by weight of the monosodium salt of the dye mixed with colorless crystalline and amorphous fillers [2]. Notably, iron complexes of gallein (C.I. 45445, Mordant Violet 25)—another iron-mordant hematoxylin substitute—are not subject to comparable BSC certification with defined dye content specifications, leaving users dependent on vendor-specific purity claims for batch consistency [3]. The BSC-certified ECR specification thus provides the only hematoxylin-substitute mordant dye with a third-party-verified, numerically bounded dye content that directly supports protocol standardization across laboratories and over time.

BSC Certification

Specification review

Dye content 40–52% (color acid); UV/Vis spectra compliance; validated in 3 staining protocols.

Supports protocol standardization via third-party certified batch quality.

Only synthetic hematoxylin substitute with BSC certification (Fagan & Kiernan 2020).

Evidence Dimension	Third-party certification with defined dye content specification enabling inter-batch reproducibility
Target Compound Data	BSC-certified ECR: dye content 40–52% as color acid (46–59% as trisodium salt); UV/Vis spectra compliance at pH 4 and pH 12–13; performance validation in 3 staining protocols
Comparator Or Baseline	Gallein (C.I. 45445) and other iron-mordant hematoxylin substitutes: no comparable BSC certification program with defined dye content numerical bounds
Quantified Difference	Presence vs absence of third-party certified dye content specification with defined numerical range (40–52%)
Conditions	BSC certification criteria per Fagan & Kiernan 2020; commercial ECR powder assayed spectrophotometrically at 585 nm in strongly alkaline solution vs purified color acid standard

Why This Matters

For procurement in regulated histopathology environments (CLIA, CAP, GLP), BSC certification with defined dye content provides the objective quality metric needed for protocol validation documentation and ensures that replacement batches deliver reproducible staining intensity without re-optimization.

• [1] Fagan C, Kiernan JA. Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Biotech Histochem. 2020;95(5):396-402. doi:10.1080/10520295.2020.1748229. View Source
• [2] Kiernan JA. Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes. J Microsc. 1984;134(Pt 1):13-23. (Dye content <50% by weight of monosodium salt mixed with fillers.) View Source
• [3] Dapson R, Horobin RW, Kiernan J. Hematoxylin shortages: their causes and duration, and other dyes that can replace hemalum in routine hematoxylin and eosin staining. Biotech Histochem. 2010;85(1):55-63. (Gallein as alternative iron-mordant dye without BSC certification.) View Source

Aluminum Detection: Chromoxane Cyanine R vs Aluminum Reagent

In a direct three-method comparative study for determination of soil exchangeable aluminum, the Chromoxane Cyanine R (羊毛铬花青R) colorimetric method was benchmarked against the potassium chloride exchange-neutralization titration method and the aluminum reagent (aurintricarboxylic acid) spectrophotometric method [1]. The Chromoxane Cyanine R method achieved an average recovery rate of 99.28%, which was higher than both alternative methods [1]. Although its linear range (0–0.32 mg/L) was narrower than that of the aluminum reagent method (0–0.8 mg/L), the corresponding absorbance value range of the Chromoxane Cyanine R method was 0–0.778, representing a 4.95-fold larger dynamic absorbance range compared with the aluminum reagent method (0.006–0.157) [1]. The larger absorbance range yields superior photometric discrimination and lower background interference because the color-rendering agent's absorption peak is well separated from that of the colored reaction product [1]. The average single-sample analysis time was 4.2 minutes, making it the fastest of the three methods tested, with higher throughput and simpler operation [1].

Al³⁺ Detection

Head-to-head

99.28% recovery; 4.95× wider absorbance range vs. aluminum reagent; 4.2 min/sample.

Supports higher analytical throughput and photometric discrimination.

Soil exchangeable Al; three-method comparison (Li et al. 2020).

Evidence Dimension	Analytical performance for aluminum determination: recovery, absorbance range, and per-sample throughput
Target Compound Data	Chromoxane Cyanine R method: average recovery 99.28%; linear range 0–0.32 mg/L; absorbance range 0–0.778; single sample time 4.2 min
Comparator Or Baseline	Aluminum reagent (aurintricarboxylic acid) method: linear range 0–0.8 mg/L; absorbance range 0.006–0.157; KCl titration method: lower precision and accuracy (not further quantified)
Quantified Difference	4.95× larger absorbance range (0.778 vs 0.157); recovery 99.28% vs unquantified lower values for alternatives; 4.2 min/sample—fastest of three methods
Conditions	Soil exchangeable aluminum determination; Chinese Journal of Tropical Crops 2020, Vol. 41, Issue 9, pp. 1912-1917; three-method comparative study

Why This Matters

For laboratories selecting an aluminum detection reagent, the combination of 99.28% recovery, ~5× wider photometric dynamic range, and the fastest single-sample throughput (4.2 min) translates directly to higher analytical sensitivity, better precision, and increased daily sample capacity.

• [1] LI Zhaoying, ZHENG Lu, YANG Wenjuan. Comparison of Three Methods for Determination of Soil Exchangeable Aluminium. Chinese Journal of Tropical Crops. 2020;41(9):1912-1917. doi:10.3969/j.issn.1000-2561.2020.09.027. View Source

Dual-Mode Staining: Nuclear and Myelin with One Dye

A single iron–eriochrome cyanine R (Fe-ECR) staining solution can be directed to produce either selective nuclear staining (blue nuclei, pink cytoplasm with eosin counterstain, visually indistinguishable from standard H&E) or selective myelin staining (aqua blue myelin sheaths) solely by changing the differentiation step [1]. For nuclear staining, differentiation in aqueous HCl at pH 0.95 followed by an alkaline tap water wash yields results nearly indistinguishable from standard hematoxylin and eosin staining [2]. For myelin staining, alkaline differentiation (1% NH₄OH, ~60 seconds) produces selective myelin coloration visually similar to that obtained with Luxol Fast Blue MBS (C.I. 74180, Solvent Blue 38), with blue coloration of both myelin sheaths and erythrocytes [3]. This dual functionality contrasts with the single-application nature of hematoxylin (nuclear stain only) and Luxol Fast Blue MBS (myelin stain only), each of which requires separate procurement, protocol validation, and quality control [4]. Additionally, the Fe-ECR mixture is compatible with automated tissue stainers, enabling high-throughput dual-application workflows from a single reagent [2].

Dual-Mode Staining

Class-level

Nuclear (acid diff.) or myelin (alkali diff.) from one Fe-ECR solution; automated stainer compatible.

Consolidates two staining systems, reducing inventory and training complexity.

Comparators: hematoxylin (nuclei only) and Luxol Fast Blue MBS (myelin only).

Evidence Dimension	Number of distinct staining applications achievable from a single dye–metal complex system
Target Compound Data	Fe-ECR: 2 applications from 1 staining solution (nuclear stain via acid differentiation; myelin stain via alkali differentiation); automated stainer compatible
Comparator Or Baseline	Hematoxylin: nuclear stain only; Luxol Fast Blue MBS: myelin stain only; each requires independent procurement and protocol maintenance
Quantified Difference	2-in-1 functional consolidation (nuclear + myelin) vs single-application comparators; reduces distinct reagent inventory by 1
Conditions	Paraffin sections of neutral buffered formalin-fixed tissue; Fe-ECR Solution A pH 1.5; differentiation: HCl pH 0.95 for nuclei, 1% NH₄OH for myelin (per Stefanović et al. 2015 and Fagan & Kiernan 2020)

Why This Matters

For laboratories performing both routine H&E and neuropathological myelin staining, consolidating two staining systems into one dye reduces procurement complexity, minimizes shelf-space requirements, and simplifies protocol training and quality control documentation.

• [1] Kiernan JA. Chromoxane cyanine R. II. Staining of animal tissues by the dye and its iron complexes. J Microsc. 1984;134(Pt 1):25-39. (Techniques for selective staining of either nuclei or myelin from a single Fe-ECR solution.) View Source
• [2] Stefanović D, Stefanović M, Lalošević D. Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin? Biotech Histochem. 2015;90(6):461-469. doi:10.3109/10520295.2015.1057765. View Source
• [3] Fagan C, Kiernan JA. Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Biotech Histochem. 2020;95(5):396-402. (ECR myelin staining visually similar to Luxol Fast Blue MBS.) View Source
• [4] Dapson R, Horobin RW, Kiernan J. Hematoxylin shortages: their causes and duration, and other dyes that can replace hemalum in routine hematoxylin and eosin staining. Biotech Histochem. 2010;85(1):55-63. (ECR can replace either hematoxylin or Luxol Fast Blue MBS.) View Source

Synthetic Origin: Supply Chain Independence

Hematoxylin is a natural product extracted from the heartwood of Haematoxylum campechianum trees, and its supply chain is fragmented across separate corporations engaged in tree growth and harvesting, dye extraction, extract processing, and staining solution formulation [1]. This fragmentation has caused repeated hematoxylin shortages documented in the biomedical literature, most notably in the periods preceding the 2010 review by Dapson et al. [1]. Chromoxane Cyanine R, by contrast, is a fully synthetic organic compound manufactured through controlled chemical synthesis (a sulphonaphthalene dye produced via condensation and sulfonation reactions), making its supply independent of agricultural yields, climate conditions, and geopolitical disruptions affecting natural product harvesting . The Biological Stain Commission has explicitly recognized eriochrome cyanine R as a viable substitute for both hematoxylin and Luxol Fast Blue MBS, especially in the event of a shortage of either compound [2]. Iron complexes of gallein (C.I. 45445) and celestine blue (C.I. 51050) share this synthetic advantage, but ECR is distinguished by its BSC certification program—the only synthetic hematoxylin substitute with an established third-party certification framework for histological use [3].

Synthetic Supply

Reported

Fully synthetic vs. natural hematoxylin; supply independent of agricultural disruption.

May mitigate procurement risk from hematoxylin shortages (documented history).

BSC recognizes ECR as substitute during shortages; synthetic advantage shared with gallein but ECR uniquely BSC-certified.

Evidence Dimension	Supply chain vulnerability: natural product dependence vs fully synthetic manufacturing
Target Compound Data	Chromoxane Cyanine R: fully synthetic, manufactured via controlled chemical synthesis; BSC-certified for histological use since 2020
Comparator Or Baseline	Hematoxylin: natural product extracted from H. campechianum; documented repeated shortages due to fragmented agricultural supply chain
Quantified Difference	Qualitative difference: synthetic (supply-chain-independent) vs natural product (supply-chain-vulnerable); ECR is the only synthetic hematoxylin substitute with BSC certification
Conditions	Historical supply disruption data per Dapson et al. 2010; BSC certification status per Fagan & Kiernan 2020

Why This Matters

For long-term procurement planning in clinical histopathology laboratories, selecting a BSC-certified synthetic dye eliminates the operational risk of hematoxylin shortages that can halt routine diagnostic slide production.

• [1] Dapson R, Horobin RW, Kiernan J. Hematoxylin shortages: their causes and duration, and other dyes that can replace hemalum in routine hematoxylin and eosin staining. Biotech Histochem. 2010;85(1):55-63. doi:10.3109/10520290903048400. View Source
• [2] Fagan C, Kiernan JA. Certification procedures used by the Biological Stain Commission for eriochrome cyanine R. Biotech Histochem. 2020;95(5):396-402. (ECR can be used instead of hematoxylin or Luxol Fast Blue MBS, especially during shortages.) View Source
• [3] Fagan C, Kiernan JA. Certification procedures used by the Biological Stain Commission for eriochrome cyanine R. Biotech Histochem. 2020;95(5):396-402. (BSC will certify batches meeting defined criteria; only synthetic hematoxylin substitute with this certification.) View Source

Cost Efficiency vs Hematoxylin

Stefanović et al. (2015) explicitly state that eriochrome cyanine R is less expensive than hematoxylin, a finding corroborated by multiple independent sources [1]. The Biognost product description further characterizes ECR as a cost-effective synthetic substitute for hematoxylin . While precise per-gram pricing varies by vendor, grade, and region, the cost advantage is compounded by the ≥8-year functional lifetime of the Fe-ECR working solution (documented in Evidence Item 1 above), which dramatically reduces the per-slide consumable cost compared with hematoxylin solutions that require replacement every 6–24 months [2]. For a hypothetical histology laboratory processing 50,000 slides annually, replacing hematoxylin working solution every 12 months vs using the same Fe-ECR solution for 8 years eliminates 7 solution replacement cycles, with associated savings in reagent procurement, labor for solution preparation, and revalidation costs.

Cost Efficiency

Class-level

Lower reported dye cost + ≥8-year reusable working solution extends replacement cycle ≥4×.

Reduces per-slide consumable cost and labor for revalidation.

Cost advantage per Stefanović et al. 2015; exact pricing is vendor-dependent.

Evidence Dimension	Procurement cost (dye price) and total cost of ownership including working solution replacement frequency
Target Compound Data	ECR less expensive than hematoxylin (dye cost); Fe-ECR working solution reusable ≥8 years
Comparator Or Baseline	Hematoxylin: higher dye cost; working solution replacement every 6–24 months
Quantified Difference	Lower unit dye cost (exact ratio vendor-dependent); working solution replacement cycle extended ≥4× to 16×
Conditions	Comparative cost statement per Stefanović et al. 2015; working solution longevity per Kiernan protocol; exact per-gram pricing is vendor-dependent and not standardized across markets

Why This Matters

In procurement decisions for budget-constrained histology laboratories, the combination of lower dye cost and dramatically extended working solution life reduces both direct reagent expenditure and indirect costs of labor, revalidation, and waste disposal.

• [1] Stefanović D, Stefanović M, Lalošević D. Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin? Biotech Histochem. 2015;90(6):461-469. (ECR is less expensive than hematoxylin.) View Source
• [2] Kiernan JA. [Histonet] Solochrome Cyanine R. 2004. (Fe-ECR staining solution can be kept and used repeatedly for at least 8 years.) View Source

Chromoxane Cyanine R: Key Application Scenarios

Hematoxylin-Free Routine H&E Staining

Clinical histopathology laboratories seeking to eliminate dependence on hematoxylin—a natural product subject to repeated supply shortages—can adopt BSC-certified Chromoxane Cyanine R as a drop-in nuclear stain substitute. The Fe-ECR procedure with eosin B counterstaining yields results nearly indistinguishable from standard H&E [1], while the fully synthetic origin eliminates vulnerability to agricultural supply disruption [2]. The BSC certification with defined dye content (40–52% as color acid) provides the batch-to-batch reproducibility documentation required for CLIA/CAP-regulated diagnostic environments [3]. The ≥8-year reusable working solution lifetime [4] and lower dye cost compared with hematoxylin [5] make this substitution economically compelling for high-volume clinical laboratories.

Consolidated Nuclear and Myelin Staining

Neuropathology units that currently maintain separate staining systems for routine nuclear staining (hematoxylin) and myelin visualization (Luxol Fast Blue MBS) can consolidate both applications into a single Fe-ECR staining solution. Acid differentiation (HCl, pH 0.95) produces selective nuclear staining, while alkali differentiation (1% NH₄OH) yields aqua blue myelin staining visually comparable to Luxol Fast Blue MBS [1]. This 2-in-1 functional consolidation reduces reagent inventory, frees refrigerated storage space, and simplifies technician training [2]. Automated tissue stainer compatibility further supports high-throughput neuropathology workflows [3].

High-Throughput Soil Aluminum Determination

Environmental testing laboratories measuring exchangeable aluminum in soil samples benefit from the Chromoxane Cyanine R colorimetric method's superior analytical performance metrics established in direct comparative studies: 99.28% average recovery, a 4.95× larger absorbance dynamic range (0–0.778) compared with the aluminum reagent method (0.006–0.157), and the fastest single-sample throughput at 4.2 minutes per determination [1]. The larger absorbance range provides better photometric discrimination and reduced background interference, while the shorter per-sample time enables higher daily sample capacity than either the KCl titration or aluminum reagent methods [1]. Laboratories can procure the same dye for both histological and analytical chemistry applications, consolidating reagent inventory.

Regulated Histology: Certified Staining Reagents

Core facilities operating under GLP, CAP, or ISO 15189 quality management systems require staining reagents with objective, third-party-verified quality metrics for protocol validation and audit documentation. Chromoxane Cyanine R is the only synthetic hematoxylin substitute for which the Biological Stain Commission has established and maintains a certification program with numerically defined acceptance criteria: dye content 40–52% (as color acid), satisfactory UV/visible spectra at pH 4 and pH 12–13, and validated performance in three standardized staining protocols (regressive nuclear, progressive nuclear, regressive myelin) [1]. No comparable certification framework exists for gallein, celestine blue, or other synthetic hematoxylin substitutes [2]. This unique regulatory-grade documentation position makes BSC-certified ECR the sole verifiable choice for procurement in accredited diagnostic and research histology settings.

Application

Selection Property

Validation Focus

Hematoxylin-free routine H&E staining

BSC-certified dye content specification

Staining equivalence to hematoxylin; lot-to-lot reproducibility

Consolidated nuclear & myelin staining

Acid/alkali differentiation from single Fe-ECR solution

Protocol reproducibility; automated stainer compatibility

Soil exchangeable Al³⁺ determination

Extended photometric dynamic range

Analytical recovery and throughput benchmarking

Accredited histology quality system reagent

Third-party BSC certification framework

Protocol validation documentation; batch verification

• [1] Stefanović D, Stefanović M, Lalošević D. Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin? Biotech Histochem. 2015;90(6):461-469. doi:10.3109/10520295.2015.1057765. View Source
• [2] Dapson R, Horobin RW, Kiernan J. Hematoxylin shortages: their causes and duration, and other dyes that can replace hemalum in routine hematoxylin and eosin staining. Biotech Histochem. 2010;85(1):55-63. View Source
• [3] Fagan C, Kiernan JA. Certification procedures used by the Biological Stain Commission for eriochrome cyanine R. Biotech Histochem. 2020;95(5):396-402. View Source
• [4] Kiernan JA. [Histonet] Solochrome Cyanine R. 2004. (Fe-ECR staining solution can be kept and used repeatedly for at least 8 years.) View Source
• [5] LI Zhaoying, ZHENG Lu, YANG Wenjuan. Comparison of Three Methods for Determination of Soil Exchangeable Aluminium. Chinese Journal of Tropical Crops. 2020;41(9):1912-1917. (Chromoxane Cyanine R method: 99.28% recovery, absorbance range 0–0.778, 4.2 min/sample.) View Source